Cas no 77398-90-4 (3-Octanone, 5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-)

3-Octanone, 5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)- structure
77398-90-4 structure
Product Name:3-Octanone, 5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-
CAS No:77398-90-4
MF:C15H22O4
MW:266.332785129547
CID:536148
PubChem ID:5317596
Update Time:2025-04-19

3-Octanone, 5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Octanone, 5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-
    • 5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)octan-3-one
    • DTXSID70415723
    • CHEMBL3883439
    • SCHEMBL20668437
    • 77398-90-4
    • 4-Gingerol
    • CHEBI:156171
    • GDRKZARFCIYVCI-UHFFFAOYSA-N
    • BDBM50210051
    • 41743-68-4
    • Inchi: 1S/C15H22O4/c1-3-4-12(16)10-13(17)7-5-11-6-8-14(18)15(9-11)19-2/h6,8-9,12,16,18H,3-5,7,10H2,1-2H3
    • InChI Key: GDRKZARFCIYVCI-UHFFFAOYSA-N
    • SMILES: OC(CCC)CC(CCC1C=CC(=C(C=1)OC)O)=O

Computed Properties

  • Exact Mass: 266.15186
  • Monoisotopic Mass: 266.15180918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.76
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